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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B10769750

Essential Safety and Handling Guide for TS 155-2

This document provides immediate, essential safety and logistical information for handling the
macrolide antibiotic TS 155-2 (also known as JBIR 100). The following procedures are based
on general best practices for handling potent antibiotics in a laboratory setting and information
from available safety data. This guide is intended for researchers, scientists, and drug
development professionals to ensure the safe handling, use, and disposal of this compound.

Quantitative Data Summary

Due to the limited availability of a comprehensive Safety Data Sheet (SDS), a complete set of
guantitative physical and toxicological properties for TS 155-2 is not publicly available. The
following table summarizes the available information.
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Property Value Source

Chemical Formula C39H60011 N/A

Molecular Weight 704.9 g/mol N/A

Physical State Solid N/A

- _ 824.6 + 65.0 °C at 760 mmHg

Boiling Point ) N/A
(Predicted)

Flash Point 242.9 + 27.8 °C (Predicted) N/A

- Soluble in DMF, DMSO, and

Solubility N/A
Ethanol

Melting Point Data not available N/A

Density Data not available N/A

LD50 (Oral) Data not available N/A

LD50 (Dermal) Data not available N/A

Aquatic Toxicity Data not available N/A

Experimental Protocol: Safe Handling of TS 155-2

This protocol outlines the essential steps for safely handling TS 155-2 in a laboratory
environment.

1. Risk Assessment and Preparation:
o Before handling, conduct a thorough risk assessment for the planned experiment.
o Ensure that a properly functioning chemical fume hood is available.

 Verify that all necessary Personal Protective Equipment (PPE) is available and in good
condition.

o Locate the nearest safety shower and eyewash station.
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2. Personal Protective Equipment (PPE):

o Gloves: Wear two pairs of nitrile gloves that meet the ASTM D6978 standard. The inner
glove should be tucked under the cuff of the lab coat, and the outer glove should be worn
over the cuff.[1]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes or airborne particles.

o Lab Coat: A disposable, low-permeability gown or a clean lab coat must be worn.[1]

» Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved
respirator (e.g., N95) should be used.

3. Handling Procedure:

o All handling of TS 155-2, including weighing and preparing solutions, must be performed in a
certified chemical fume hood to minimize inhalation exposure.[2]

e Avoid direct contact with the skin, eyes, and clothing.[3]

o Use dedicated spatulas and glassware.

» After handling, thoroughly wash hands with soap and water.
4. Spill Response:

 In case of a spill, evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
sand).[3]

o Carefully collect the absorbed material into a sealed, labeled waste container.

o Decontaminate the spill area with a suitable solvent (e.g., alcohol), followed by a soap and
water wash.

Operational and Disposal Plan
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Proper disposal of TS 155-2 and associated waste is crucial to prevent environmental
contamination and the development of antibiotic resistance.

1. Waste Segregation:

o All materials contaminated with TS 155-2 (e.g., gloves, pipette tips, vials, absorbent
materials) are considered hazardous chemical waste.

e Segregate this waste from general laboratory trash.

2. Waste Collection:

o Collect solid waste in a clearly labeled, sealed, and puncture-resistant container.
o Collect liquid waste containing TS 155-2 in a labeled, leak-proof container.

e The label should clearly state "Hazardous Waste: Contains Antibiotic TS 155-2".
3. Disposal Procedure:

e Unused or waste TS 155-2 should be treated as hazardous chemical waste.

e Do not pour solutions containing TS 155-2 down the drain.

e Stock solutions of antibiotics are considered hazardous chemical waste and must be
collected for disposal by a licensed facility.

« Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste. Incineration at a licensed facility is the recommended method for the final
disposal of antibiotic waste.

Visualized Workflows

Personal Protective Equipment (PPE) Selection
Workflow
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Start: Plan to
Handle TS 155-2

Standard PPE:
- Lab Coat
- Safety Goggles

Hand Protection:
- Double Nitrile Gloves

Respiratory Protection:
- Use in Fume Hood
- N95 Respirator

Proceed with
Standard PPE

Proceed with Handling Replace Defective PPE
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Start: Generation of
TS 155-2 Waste

Identify Waste Type

Solid Waste: Liquid Waste:
- Contaminated PPE - Unused Solutions
- Labware, etc. - Contaminated Solvents

Collect in Labeled, Collect in Labeled,
Sealed Container Leak-proof Container

Store in Designated
Hazardous Waste Area

Dispose via Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Health Administration [osha.gov]

2. benchchem.com [benchchem.com]

3. file.glpbio.com [file.glpbio.com]

To cite this document: BenchChem. [Personal protective equipment for handling TS 155-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769750#personal-protective-equipment-for-
handling-ts-155-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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